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Compound of Interest

Compound Name: 13-Docosen-1-ol, (13Z)-

Cat. No.: B15156993 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of 13-Docosen-1-ol, (13Z)-.

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for 13-Docosen-1-ol, (13Z)-, also known as Erucyl Alcohol. Adherence to these

procedures is critical for ensuring a safe laboratory environment and minimizing risk to

personnel and the surrounding ecosystem.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While 13-Docosen-1-ol, (13Z)- is not classified as a hazardous substance under OSHA 29

CFR 1910.1200, it is combustible and requires careful handling to prevent contact and

inhalation. The following personal protective equipment is mandatory when working with this

chemical.

Table 1: Personal Protective Equipment (PPE) for Handling 13-Docosen-1-ol, (13Z)-
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes that could cause eye

irritation.

Hand Protection Nitrile or neoprene gloves.
Prevents skin contact, which

may cause mild irritation.

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from spills.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

aerosols are generated or if

working in a poorly ventilated

area.

Minimizes the inhalation of any

potential vapors or aerosols.

General Safety Precautions:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin and eyes.

Do not ingest.

Keep away from heat, sparks, and open flames as the substance is combustible.

Wash hands thoroughly after handling.

II. Physical and Chemical Properties
Understanding the physical and chemical properties of 13-Docosen-1-ol, (13Z)- is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties of 13-Docosen-1-ol, (13Z)-
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Property Value

Molecular Formula C22H44O[1]

Molecular Weight 324.58 g/mol [1]

Appearance White, soft solid

Melting Point 35 °C

Boiling Point 200-205 °C @ 1 Torr

Flash Point 123.4 °C (Closed Cup)

Density 0.847 g/cm³

Solubility
Soluble in alcohol and most organic solvents;

insoluble in water.

III. Experimental Protocol: Esterification of 13-
Docosen-1-ol, (13Z)-
The following is a representative protocol for a common laboratory procedure involving a long-

chain alcohol. This procedure should be adapted based on the specific requirements of your

research.

Objective: To synthesize an ester from 13-Docosen-1-ol, (13Z)- and a carboxylic acid.

Materials:

13-Docosen-1-ol, (13Z)-

Carboxylic acid (e.g., acetic acid)

Acid catalyst (e.g., sulfuric acid)

Anhydrous solvent (e.g., toluene)

Sodium bicarbonate solution (5%)
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Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Preparation: Ensure all glassware is clean and dry. Set up the reflux apparatus in a chemical

fume hood.

Reaction Setup:

In the round-bottom flask, dissolve a known quantity of 13-Docosen-1-ol, (13Z)- in the

anhydrous solvent.

Add a stoichiometric equivalent of the carboxylic acid to the flask.

Carefully add a catalytic amount of sulfuric acid to the mixture.

Reflux:

Attach the reflux condenser and begin circulating cooling water.

Heat the mixture to reflux using the heating mantle and maintain for the desired reaction

time, monitoring the reaction progress by a suitable method (e.g., TLC).

Work-up:
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Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate.

Isolation:

Filter the drying agent.

Remove the solvent using a rotary evaporator to yield the crude ester product.

Purification: Purify the crude product as necessary, for example, by column chromatography.

Preparation Reaction Work-up Isolation & Purification

Clean and Dry Glassware Assemble Reflux Apparatus Dissolve Alcohol Add Carboxylic Acid Add Catalyst Heat to Reflux Cool to RT Transfer to Separatory Funnel Wash Organic Layer Dry Organic Layer Filter Solvent Evaporation Purify Product

Click to download full resolution via product page

Caption: Experimental workflow for the esterification of 13-Docosen-1-ol, (13Z)-.

IV. Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility.

Operational Plan:

Procurement and Storage:

Obtain 13-Docosen-1-ol, (13Z)- from a reputable supplier.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15156993?utm_src=pdf-body-img
https://www.benchchem.com/product/b15156993?utm_src=pdf-body
https://www.benchchem.com/product/b15156993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15156993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.

Handling:

Only handle in a designated area, such as a chemical fume hood.

Use the minimum quantity required for the experiment.

Ensure all necessary PPE is worn correctly.

Spill Response:

Minor Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Major Spills: Evacuate the area and contact the appropriate emergency response team.

Disposal Plan:

Waste Segregation:

Collect all waste containing 13-Docosen-1-ol, (13Z)-, including unused material, reaction

residues, and contaminated materials (e.g., gloves, absorbent pads), in a designated,

labeled hazardous waste container.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("13-
Docosen-1-ol, (13Z)-"), and any other components of the waste mixture.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area until it is

collected by the institution's environmental health and safety department.

Final Disposal:
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Disposal must be conducted by a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations.

Handling of 13-Docosen-1-ol, (13Z)-

Generation of Waste
(Unused chemical, residues, contaminated items)

Segregate Waste into
Designated Container

Label Container
'Hazardous Waste' & Contents

Store in Satellite
Accumulation Area

Collection by EHS

Disposal by Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: Step-by-step disposal plan for 13-Docosen-1-ol, (13Z)- waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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